2,2-Difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one

• CAS No.: 410522-58-6
• Molecular Formula: C10H12F2O3
• Molecular Weight: 218.20 g/mol
• IUPAC Name: 2,2-difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one
• InChI: InChI=1S/C10H12F2O3/c1-6(2)8(13)10(11,12)9(14)7-4-3-5-15-7/h3-6,8,13H,1-2H3
• InChI Key: NOONVIFYAGPTLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C(=O)C1=CC=CO1)(F)F)O

Description

2,2-Difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one is a fluorinated ketone derivative featuring a furan-2-yl group, a hydroxyl substituent at C3, and a methyl branch at C4. Its structure combines electron-rich aromaticity (furan), polar functional groups (hydroxy, ketone), and fluorine atoms, which may enhance metabolic stability and influence intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Schiemann reaction, which is widely used for the synthesis of fluorine-containing aromatic compounds . This reaction involves the conversion of aromatic amines into fluorinated aromatic compounds using diazonium salts and fluoroborates.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds and subsequent fluorination. The specific conditions, such as temperature, pressure, and catalysts, are optimized to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-1-(2-Furyl)-3-Hydroxy-4-Methyl-1-Pentanone can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to form different hydroxy derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of 2,2-Difluoro-1-(2-Furyl)-4-Methyl-1-Pentanone.

Reduction: Formation of 2,2-Difluoro-1-(2-Furyl)-3,4-Dihydroxy-4-Methyl-1-Pentanone.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Difluoro-1-(2-Furyl)-3-Hydroxy-4-Methyl-1-Pentanone has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development due to its unique structure and properties.

Industry: Used in the development of new materials with specific properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-1-(2-Furyl)-3-Hydroxy-4-Methyl-1-Pentanone involves its interaction with molecular targets, such as enzymes or receptors. The fluorine atoms can enhance the compound’s binding affinity and specificity, leading to increased biological activity. The hydroxy group can participate in hydrogen bonding, further stabilizing the interaction with the target.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Features

• 2,2-Difluoro Group: Fluorine atoms increase electronegativity and may improve lipid solubility or resistance to oxidative metabolism compared to non-fluorinated analogs.
• 3-Hydroxy Group: Enhances hydrophilicity and hydrogen-bond donor capacity, akin to the hydroxyl group in the morpholinophenyl compound ().

LGH00045 ()

• Structure : (E)-3-(2-chlorophenyl)-6-(2-(furan-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.
• Activity : Potent CDC25B inhibitor (IC₅₀ = 0.82 µM). The furan-vinyl linkage likely contributes to binding affinity.
• Comparison : While both compounds share a furan group, LGH00045’s triazolothiadiazole core enables distinct pharmacophore interactions. The target compound’s difluoro and hydroxy groups may modulate activity in enzyme inhibition but require empirical validation.

Coelenterazine Analogs ()

• Structure : Furan-2-yl substituted with RD groups or heteroaryl systems.
• Application : Used in luciferase assays for bioluminescence detection.
• Comparison : The furan ring’s role in light-emitting reactions suggests that the target compound’s furan moiety could similarly participate in photoactive applications, though its specific utility remains unexplored.

2-Hydroxy-2-(4-morpholinophenyl)-1-(4-methylphenyl)-pentan-3-one ()

• Structure : Features a morpholine ring and methylphenyl group.
• Comparison : The morpholine group enhances solubility, whereas the target’s difluoro group may prioritize metabolic stability.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Key Substituents	Molecular Features	Biological/Functional Role
2,2-Difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one	2,2-difluoro, furan-2-yl, 3-OH, 4-CH₃	Fluorinated ketone, hydroxy	Underexplored (structural analog)
LGH00045 ()	Furan-2-yl-vinyl, triazolothiadiazole	Heterocyclic core	CDC25B inhibitor
Coelenterazine analog ()	Furan-2-yl with RD groups	Photoactive scaffold	Luciferase assays
Morpholinophenyl compound ()	4-Morpholinophenyl, 4-methylphenyl	Polar morpholine group	Synthetic intermediate

Research Findings and Implications

• Fluorine Impact: The difluoro substitution may confer greater stability than non-fluorinated ketones, analogous to fluorinated pharmaceuticals.
• Hydroxy Group: Positioned similarly to the morpholinophenyl compound’s hydroxyl, it may enhance solubility but requires stereochemical analysis.

Biological Activity

2,2-Difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one, with the CAS number 410522-58-6, is a fluorinated organic compound that has garnered interest due to its unique structural features, including a furan ring, hydroxy group, and two fluorine atoms. These characteristics may confer significant biological activity, making it a candidate for various pharmacological applications.

The compound's molecular formula is $C_{10}H_{12}F_{2}O_{3}$, with a molecular weight of approximately 218.20 g/mol. Its structure can be represented as follows:

Property	Value
CAS Number	410522-58-6
Molecular Formula	C10H12F2O3
Molecular Weight	218.20 g/mol
IUPAC Name	2,2-difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one
LogP	2.1145

The biological activity of 2,2-difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one is likely influenced by its ability to interact with various molecular targets such as enzymes or receptors. The presence of fluorine atoms enhances the compound's binding affinity and specificity, while the hydroxy group may facilitate hydrogen bonding, stabilizing interactions with biological macromolecules.

Potential Biological Activities

Research into the biological activities of compounds similar to 2,2-difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one suggests several possible pharmacological effects:

• Antimicrobial Activity : Compounds containing furan rings are often explored for their antimicrobial properties. Preliminary studies indicate that similar structures exhibit broad-spectrum antimicrobial effects against various pathogens .
• Anti-inflammatory Effects : The unique structure may also confer anti-inflammatory properties, which are common among furan-containing compounds.
• Anticancer Potential : There is ongoing research into the anticancer activities of fluorinated compounds. The enhanced stability and reactivity due to fluorination could lead to selective interactions with cancer cell pathways .

Study on Similar Compounds

A study investigating the antimicrobial effects of a related compound, 2,5-dimethyl-4-hydroxy-3(2H)-furanone (DMHF), demonstrated significant antimicrobial activity against antibiotic-resistant strains without hemolytic effects on human erythrocytes. This suggests that compounds with furan rings may have potential as anti-infective agents .

Interaction Studies

Research on the interaction of similar compounds with biological macromolecules suggests that they may interact selectively with enzyme targets or cellular pathways. This could imply that 2,2-difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one might also exhibit selective interactions in biological systems .